Cas no 853792-81-1 (Desmethyl-N-propyl Imiquimod)

Desmethyl-N-propyl Imiquimod is a synthetic imidazoquinoline compound structurally related to imiquimod, with modifications enhancing its pharmacological profile. This derivative exhibits potent immunomodulatory activity, primarily through TLR7/8 agonism, stimulating cytokine production and enhancing innate and adaptive immune responses. Its optimized alkyl chain length improves solubility and bioavailability compared to parent compounds, facilitating formulation versatility. Desmethyl-N-propyl Imiquimod demonstrates potential in antiviral and antitumor applications, with research indicating efficacy in models of viral infections and certain malignancies. The compound’s selective receptor activation and reduced metabolic instability make it a promising candidate for further therapeutic development. Analytical characterization confirms high purity and stability under standard storage conditions.

Desmethyl-N-propyl Imiquimod structure

Product Name:Desmethyl-N-propyl Imiquimod

CAS No:853792-81-1

MF:C₁₃H₁₄N₄

MW:226.27706193924

CID:830765

PubChem ID:11218399

Update Time:2025-10-29

Desmethyl-N-propyl Imiquimod Chemical and Physical Properties

Names and Identifiers

- Imiquimod Related Compound D
- Desmethyl-N-propyl Imiquimod
- 1-Propyl-1H-imidazo[4,5-C]quinolin-4-amine
- 1H-Imidazo[4,5-c]quinolin-4- amine, 1-propyl-
- 1-propylimidazo[4,5-c]quinolin-4-amine
- IMI066
- 1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine (ACI)
- 1-propyl-1H-imidazo[4,5-c]quinolin-4(5H)-imine
- CHEMBL192863
- DTXSID10459101
- F13290
- WS-00762
- 853792-81-1
- 1H-Imidazo[4,5-c]quinolin-4-amine, 1-propyl-
- 1H-Imidazo[4,5-c]quinolin-4-amine, 1-propyl-; 1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine; Desmethyl-N-propyl Imiquimod; Imiquimod Related Compound D
- SCHEMBL13248614
- Inchi： 1S/C13H14N4/c1-2-7-17-8-15-11-12(17)9-5-3-4-6-10(9)16-13(11)14/h3-6,8H,2,7H2,1H3,(H2,14,16)
- InChI Key： OWBUYSQOBLYANO-UHFFFAOYSA-N
- SMILES： N1C2C(N)=NC3C(C=2N(CCC)C=1)=CC=CC=3

Computed Properties

Exact Mass: 226.12200
Monoisotopic Mass: 226.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Melting Point: 288-290℃
PSA: 57.46000
LogP: 2.50680

Desmethyl-N-propyl Imiquimod Security Information

Hazardous Material transportation number：NONH for all modes of transport

Desmethyl-N-propyl Imiquimod Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR3013-50MG	Imiquimod Related Compound D	853792-81-1	50mg	¥4552.24	2025-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96430-5g	1-propylimidazo[4,5-c]quinolin-4-amine	853792-81-1	5g	¥1450.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96430-1g	1-propylimidazo[4,5-c]quinolin-4-amine	853792-81-1	1g	¥460.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96430-25g	1-propylimidazo[4,5-c]quinolin-4-amine	853792-81-1	25g	¥3740.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96430-50g	1-propylimidazo[4,5-c]quinolin-4-amine	853792-81-1	50g	¥5230.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96430-10g	1-propylimidazo[4,5-c]quinolin-4-amine	853792-81-1	10g	¥2310.0	2021-09-08
TRC	D293250-100mg	Desmethyl-N-propyl Imiquimod	853792-81-1	100mg	$ 136.00	2023-09-08
TRC	D293250-250mg	Desmethyl-N-propyl Imiquimod	853792-81-1	250mg	$283.00	2023-05-18
TRC	D293250-500mg	Desmethyl-N-propyl Imiquimod	853792-81-1	500mg	$442.00	2023-05-18
TRC	D293250-1g	Desmethyl-N-propyl Imiquimod	853792-81-1	1g	$ 550.00	2022-06-05